Cas no 116836-25-0 (1H-Pyrrole,2-methyl-5-(1-methylethyl)-)

• Product Name: 1H-Pyrrole,2-methyl-5-(1-methylethyl)-
• CAS No: 116836-25-0
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 131384
• PubChem ID: 44718276
• Update Time: 2025-04-19

1H-Pyrrole,2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-methyl-5-(1-methylethyl)-
• 1H-Pyrrole,2-methyl-5-(1-methylethyl)-(9CI)
• SCHEMBL6920477
• AKOS025120763
• 2-Isopropyl-5-methyl-1H-pyrrole
• 116836-25-0

• Inchi： 1S/C8H13N/c1-6(2)8-5-4-7(3)9-8/h4-6,9H,1-3H3
• InChI Key： XFOLOKYPQYBLQY-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C1C(C)C

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 15.79